Cas no 20925-27-3 (4-Amino-2-chlorobenzonitrile)

• Product Name: 4-Amino-2-chlorobenzonitrile
• CAS No: 20925-27-3
• MF: C₇H₅ClN₂
• MW: 152.581000089645
• MDL: MFCD00035926
• CID: 51692
• PubChem ID: 88728
• Update Time: 2025-04-18

4-Amino-2-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chlorobenzonitrile
• 2-Chloro-4-aminobenzonitrile
• 1-amino-3-chloro-4-cyanobenzene
• 3-Chloro-4-cyanoaniline
• 3-Chloro-4-cyanobenzenamine
• 4-amino-2-chlorobenzenecarbonitrile
• 4-amino-2-chloro-benzonitrile
• Benzonitrile,4-amino-2-chloro
• (3-Chloro-4-cyanophenyl)amine
• Benzonitrile, 4-amino-2-chloro-
• ZFBKYGFPUCUYIF-UHFFFAOYSA-N
• PubChem4620
• 4-cyano-3-chloroaniline
• KSC497I5P
• Jsp004292
• E
• W-107586
• 20925-27-3
• SCHEMBL171717
• EN300-20874
• AKOS000120852
• UNII-WYJ3C99GPF
• AM61841
• AC-4015
• WYJ3C99GPF
• FT-0617462
• EINECS 244-114-0
• NS00026762
• DTXSID20175082
• 4-Amino-2-chlorobenzonitrile, 99%
• MFCD00035926
• Z104484182
• CS-W016289
• CK2152
• GS-3416
• DTXCID1097573
• DB-045433

• MDL： MFCD00035926
• Inchi： 1S/C7H5ClN2/c8-7-3-6(10)2-1-5(7)4-9/h1-3H,10H2
• InChI Key： ZFBKYGFPUCUYIF-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)N
• BRN： 2936425

Computed Properties

• Exact Mass: 152.01400
• Monoisotopic Mass: 152.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8

Experimental Properties

• Color/Form: Light brown powder2. density (g/ml, 25/4 ℃)
• Density: 1.33
• Melting Point: 116-118 °C (lit.)
• Boiling Point: 339.5°C at 760 mmHg
• Flash Point: 159.1°C
• Refractive Index: 1.609
• PSA: 49.81000
• LogP: 2.37508

4-Amino-2-chlorobenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
• Risk Phrases：R22
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides